Cas no 154524-53-5 (Camelliatannin G (9CI))

• Product Name: Camelliatannin G (9CI)
• CAS No: 154524-53-5
• MF: C₄₉H₃₄O₂₉
• MW: 1086.77687692642
• CID: 219349
• PubChem ID: 16131433
• Update Time: 2025-04-19

Camelliatannin G (9CI) Chemical and Physical Properties

Names and Identifiers

• Camelliatannin G (9CI)
• Camelliatannin G
• DTXSID101316568
• 20-(3,4-dihydroxyphenyl)-14-(3,4,5,11,17,18,19-heptahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-10-yl)-4,7,8,9,21,24-hexahydroxy-2,12,29-trioxo-3,13,19,27,30-pentaoxaheptacyclo[13.12.3.01,16.05,28.06,11.017,26.018,23]triaconta-5(28),6,8,10,17(26),18(23),24-heptaene-4-carboxylic acid
• 154524-53-5

• Inchi： 1S/C49H34O29/c50-15-2-1-10(3-17(15)52)37-21(56)4-11-16(51)8-23-27(38(11)73-37)29-40-41(39-22(57)9-72-42(64)12-5-18(53)31(58)34(61)24(12)25-13(43(65)74-39)6-19(54)32(59)35(25)62)76-44(66)14-7-20(55)33(60)36(63)26(14)28-30(45(67)75-40)48(29,77-23)47(70)78-49(28,71)46(68)69/h1-3,5-8,21-22,29,37,39-41,50-63,71H,4,9H2,(H,68,69)
• InChI Key： MMIYRWRTSJNIBU-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3CC(C(C4C=CC(=C(C=4)O)O)OC=3C=2C2C3C(C4C(COC(C5C=C(C(=C(C=5C5C(=C(C(=CC=5C(=O)O4)O)O)O)O)O)O)=O)O)OC(C4C=C(C(=C(C=4C4C(C(=O)O)(O)OC(C12C=4C(=O)O3)=O)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 1086.118575
• Monoisotopic Mass: 1086.118575
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 78
• Rotatable Bond Count: 3
• Complexity: 2470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 491
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Complex tannins